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Compound of Interest

Compound Name: Di-p-tolyl sulphide

Cat. No.: B1580934

Disclaimer: As of October 2025, a review of published scientific literature reveals no specific
experimental or computational studies on the high-pressure crystallography of di-p-tolyl
sulphide. The following application notes and protocols are therefore based on established
methodologies for high-pressure single-crystal X-ray diffraction and utilize data from the closely
related compound, di-p-tolyl disulfide, as an illustrative example of the expected phenomena
and analytical approaches.

Introduction

High-pressure crystallography is a powerful technique used to investigate the effects of
pressure on the crystal structures of materials. By subjecting a single crystal to high pressures
within a diamond anvil cell (DAC), researchers can induce phase transitions, alter bond lengths
and angles, and gain insights into the material's compressibility and stability. This information is
critical in fields such as materials science, solid-state chemistry, and drug development for
understanding polymorphism and designing materials with desired properties.

Di-p-tolyl sulphide is an organosulfur compound whose behavior under extreme conditions
has not yet been reported. However, studies on the analogous di-p-tolyl disulfide have revealed
a rich polymorphism under pressure, suggesting that di-p-tolyl sulphide may also exhibit
interesting structural changes.[1][2][3][4][5][6] This document provides a framework for
conducting such an investigation.
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Ambient Pressure Crystal Structure of Di-p-tolyl
Sulphide

The known crystal structure of di-p-tolyl sulphide at ambient pressure serves as the essential
starting point for any high-pressure study.

Property Value
Crystal System Orthorhombic
Space Group P212121

a 25.07 A

b 7.92 A

c 5.81 A
Molecules per cell (2) 4

C-S bond length 1.75 A

C-S-C bond angle 109°

(Data from Toussaint, J. (1943))

Data Presentation (lllustrative Example: Di-p-tolyl
Disulfide)

The following tables summarize the high-pressure behavior of di-p-tolyl disulfide, which
undergoes several phase transitions. A similar approach would be used to tabulate data for di-
p-tolyl sulphide.

Phase Transition Data for Di-p-tolyl Disulfide
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Transition

Pressure (GPa)

Temperature (K) Notes

a-y

0.35

Computationally
400 predicted phase
transition.[3][4][5]

0.65

Computationally
463 predicted phase
transition.[3][4][5]

o — B (reversible)

l

1.6

Experimentally
Ambient observed solid-solid

transition.[6]

Note: The B — y transition has not been observed experimentally in the 0.0-2.8 GPa pressure

range, as the transition state energy is predicted to be high.[1]

Crystallographic Data for Di-p-tolyl Disulfide

Polymorphs

Phase Pressure Space Group System

a Ambient P21 Monoclinic

B > 1.6 GPa P1 Triclinic
(from solution at .

v P2i/c Monoclinic

elevated pressure)

Experimental Protocols

This section details the methodology for a high-pressure single-crystal X-ray diffraction

experiment.

Sample Preparation and DAC Loading

e Crystal Selection: Select a high-quality single crystal of di-p-tolyl sulphide with dimensions
suitable for the diamond anvil cell (DAC), typically less than 50x50x30 pum.
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o Gasket Preparation: A metal gasket (e.g., stainless steel or rhenium) is pre-indented
between the two diamond anvils to a desired thickness. A hole is then drilled in the center of
the indentation to serve as the sample chamber.

o Sample Loading: The selected crystal is carefully placed in the center of the gasket hole. A
small ruby sphere is added alongside the sample to serve as a pressure calibrant.

e Pressure Transmitting Medium: The sample chamber is filled with a pressure-transmitting
medium to ensure hydrostatic or quasi-hydrostatic conditions. Common media include:

o 4:1 methanol:ethanol for pressures below 10 GPa.
o Silicone oil for various pressure ranges.
o Noble gases like neon or helium for achieving the best hydrostaticity at higher pressures.

o Cell Sealing: The DAC is sealed, applying an initial pressure to contain the sample and the
medium.

Data Collection at a Synchrotron Source

o Beamline Setup: The experiment is typically conducted at a synchrotron beamline optimized
for high-pressure diffraction. A highly focused, high-energy monochromatic X-ray beam is
used.

e DAC Alignment: The DAC is mounted on a goniometer and precisely aligned so that the
single crystal is at the center of rotation of the X-ray beam.

e Pressure Measurement: The pressure inside the DAC is measured before starting the data
collection by recording the fluorescence spectrum of the ruby sphere and analyzing the shift
of the R1 line.

 Diffraction Data Acquisition:
o Diffraction data is collected using an area detector (e.g., a CCD or Pilatus detector).

o A series of diffraction images are recorded as the DAC is rotated through a specific
angular range (w-scans).
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o The scan range is limited by the opening angle of the DAC.

e Incremental Pressure Application: The pressure is increased incrementally using a gas-
driven membrane or a mechanical screw system. Steps 3 and 4 are repeated at each new
pressure point to collect a series of datasets as a function of pressure.

Data Processing and Structure Solution

o Data Integration: The raw diffraction images are processed to identify and integrate the
intensities of the Bragg reflections. Software must be able to handle the complexities of DAC
data, such as shadowing from the gasket and diamonds.

» Unit Cell Determination and Refinement: The integrated reflections are used to determine the
unit cell parameters at each pressure. The change in the unit cell volume with pressure
provides the equation of state for the material.

o Structure Solution and Refinement: The crystal structure is solved and refined against the
diffraction data for each pressure point. This yields the atomic coordinates and allows for
detailed analysis of how bond lengths, angles, and intermolecular interactions change under
compression.

Visualizations

The following diagrams illustrate the experimental workflow and the phase transition logic
derived from studies on the analogous di-p-tolyl disulfide.

Caption: Experimental workflow for high-pressure single-crystal X-ray diffraction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1580934#high-pressure-crystallography-studies-of-
di-p-tolyl-sulphide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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